Cas no 51596-04-4 (Benzenesulfonic acid,4-[4,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-)

• Product Name: Benzenesulfonic acid,4-[4,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• CAS No: 51596-04-4
• MF: C₂₁H₁₈N₄O₈S₂
• MW: 518.519622325897
• CID: 373140
• PubChem ID: 5484380
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[4,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[4,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• 4-[5-methyl-4-[[3-methyl-5-oxo-1-(4-sulfophenyl)pyrazol-4-ylidene]methyl]-3-oxo-1H-pyrazol-2-yl]benzenesulfonic acid
• p-[4,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulphophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]benzenesulphonic acid
• 4-[[4,5-Dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol]-1-yl]benzenesulfonic acid
• 4-{4,5-Dihydro-4-{[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-me
• NSC-166359
• NSC166359
• Benzenesulfonic acid, 4-(4,5-dihydro-4-((5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl)methylene)-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• EINECS 257-311-1
• p-(4,5-Dihydro-4-((5-hydroxy-3-methyl-1-(4-sulphophenyl)-1H-pyrazol-4-yl)methylene)-3-methyl-5-oxo-1H-pyrazol-1-yl)benzenesulphonic acid
• Benzenesulfonic acid,5-dihydro-4-[[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]methylene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• NSC 166359
• 51596-04-4
• SCHEMBL14493700

• Inchi： 1S/C21H18N4O8S2/c1-12-18(20(26)24(22-12)14-3-7-16(8-4-14)34(28,29)30)11-19-13(2)23-25(21(19)27)15-5-9-17(10-6-15)35(31,32)33/h3-11,22H,1-2H3,(H,28,29,30)(H,31,32,33)/b19-11-
• InChI Key： UMEYRAKVIDOKMU-ODLFYWEKSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(/C=C2\C(N(C3C=CC(=CC=3)S(=O)(=O)O)N=C\2C)=O)=C(C)N1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 518.05674
• Monoisotopic Mass: 518.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.729
• PSA: 179.46
• LogP: 3.84800